(R)-methyl morpholine-3-carboxylate hydrochloride

Specification

• CAS No.: 1187929-55-0
• Molecular Formula: C6H12ClNO3
• Molecular Weight: 181.62 g/mol
• IUPAC Name: methyl (3R)-morpholine-3-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C6H11NO3.ClH/c1-9-6(8)5-4-10-3-2-7-5;/h5,7H,2-4H2,1H3;1H/t5-;/m1./s1
• Standard InChI Key: NSWULSIFJKMWPM-NUBCRITNSA-N
• Isomeric SMILES: COC(=O)[C@H]1COCCN1.Cl
• SMILES: COC(=O)C1COCCN1.Cl
• Canonical SMILES: COC(=O)C1COCCN1.Cl

Introduction

Chemical Identity and Structure

(R)-Methyl morpholine-3-carboxylate hydrochloride is identified by the CAS registry number 1187929-55-0. The compound has a molecular formula of C₆H₁₂ClNO₃ and a molecular weight of 181.62 g/mol. Its IUPAC name is methyl (3R)-morpholine-3-carboxylate;hydrochloride.

The chemical structure consists of a six-membered morpholine ring containing both nitrogen and oxygen atoms in the heterocycle, with a methyl carboxylate substituent at the 3-position. The stereochemistry at this position is in the R configuration, which is critical for its specific biological and chemical properties.

Structural Identifiers

The following table summarizes the key structural identifiers for (R)-methyl morpholine-3-carboxylate hydrochloride:

Identifier Type	Value
CAS Number	1187929-55-0
Molecular Formula	C₆H₁₂ClNO₃
Molecular Weight	181.62 g/mol
IUPAC Name	methyl (3R)-morpholine-3-carboxylate;hydrochloride
InChI	InChI=1S/C6H11NO3.ClH/c1-9-6(8)5-4-10-3-2-7-5;/h5,7H,2-4H2,1H3;1H/t5-;/m1./s1
InChIKey	NSWULSIFJKMWPM-NUBCRITNSA-N
SMILES	COC(=O)[C@H]1COCCN1.Cl

The stereochemical configuration is denoted in the SMILES notation by "[C@H]" indicating the R configuration at the chiral center.

Physical and Chemical Properties

The physical and chemical properties of (R)-methyl morpholine-3-carboxylate hydrochloride are essential for understanding its behavior in various research applications and for proper handling procedures.

Property	Value	Notes
Appearance	Not specified	Likely a white to off-white solid (typical for similar compounds)
Melting Point	Not available	-
Boiling Point	~202.2±30.0 °C at 760 mmHg	Based on the free base form (non-HCl salt)
Solubility	Variable by solvent	Specific solubility data not provided

The compound is structurally related to other morpholine derivatives, which typically appear as crystalline solids with varying solubility profiles depending on the specific solvent system.

Concentration	Quantity of Compound
	1 mg
1 mM	5.5061 mL
5 mM	1.1012 mL
10 mM	0.5506 mL

When preparing solutions, it is recommended to select an appropriate solvent based on the specific experimental requirements and the solubility of the compound in different solvents.

Synthesis and Chemical Reactions

Hazard Type	Classification	Signal Word	Hazard Statement
Acute Toxicity (Oral)	Category 4	Warning	H302: Harmful if swallowed
Skin Irritation	Category 2	Warning	H315: Causes skin irritation
Eye Irritation	Category 2A	Warning	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure	Category 3	Warning	H335: May cause respiratory irritation

Precautionary Measures

The following precautionary measures are recommended when handling this compound:

• Wear appropriate personal protective equipment (P280), including gloves, eye protection, and laboratory attire.

• In case of eye contact, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338).

• Avoid breathing dust/fume/gas/mist/vapors/spray (P261).

• Use only in well-ventilated areas (P271).

These safety recommendations are consistent with handling procedures for similar research chemicals with potential irritant properties.